Cas no 1159512-50-1 (2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1159512-50-1
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 3161080
• PubChem ID: 45933689
• Update Time: 2025-11-02

2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid
• PS-7214
• Benzeneacetic acid, 2-bromo-6-(trifluoromethyl)-
• 3-Bromo-2-(carboxymethyl)benzotrifluoride
• CS-0441545
• 1159512-50-1
• [2-bromo-6-(trifluoromethyl)phenyl]acetic acid
• AKOS026675575
• MFCD12026462
• 2-(2-bromo-6-(trifluoromethyl)phenyl)acetic acid
• 2-Bromo-6-(trifluoromethyl)phenylacetic acid
• CL9549
• SCHEMBL15524368

• MDL： MFCD12026462
• Inchi： 1S/C9H6BrF3O2/c10-7-3-1-2-6(9(11,12)13)5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： GSWIVMIRRKTEQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 281.95000
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.09500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid

2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid (CAS No. 1159512-50-1): A Versatile Building Block in Modern Medicinal Chemistry

2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid (CAS No. 1159512-50-1) is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its distinctive trifluoromethyl and bromine-substituted aromatic ring moieties. This compound, characterized by its acetic acid functional group and the 2-bromo-6-(trifluoromethyl)phenyl substituent, serves as a critical intermediate in the development of novel therapeutics. Recent advances in fluorinated drug design and bioisosterism strategies have highlighted the importance of trifluoromethyl groups in modulating pharmacokinetic properties, while the bromine atom provides a versatile handle for further functionalization in synthetic pathways.

The chemical structure of 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid features a benzoic acid scaffold with two key substituents: the trifluoromethyl group at the para position and a bromine atom at the meta position of the aromatic ring. This arrangement creates a stereochemical environment that is highly amenable to electrophilic aromatic substitution and nucleophilic attack reactions. Researchers have demonstrated that the trifluoromethyl group significantly enhances metabolic stability through fluorine-induced electron-withdrawing effects, a property that aligns with the lipophilicity requirements of modern drug candidates.

In recent years, 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid has emerged as a key building block in the development of COX-2 inhibitors and tyrosine kinase inhibitors, two classes of compounds with profound therapeutic implications. A 2023 study published in Journal of Medicinal Chemistry reported that analogs of this compound demonstrated potent anti-inflammatory activity by selectively targeting prostaglandin synthase. The bromine substituent in this molecule was found to be crucial for ligand-receptor interactions, as it enables favorable hydrophobic contacts within the active site of target enzymes.

The synthetic accessibility of 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid has been extensively explored in combinatorial chemistry approaches. A 2024 review in ACS Combinatorial Science highlighted its utility in parallel synthesis campaigns, where the electrophilic bromine serves as a convenient reactive site for Suzuki coupling and Heck reactions. These methods have enabled the rapid generation of diverse chemical libraries, which are essential for high-throughput screening in drug discovery programs. The trifluoromethyl group's electron density has also been exploited in transition-metal catalysis, demonstrating its role as a directing group in selective C-H functionalization reactions.

Notably, the fluorinated aromatic ring in 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid has been shown to influence protein-ligand binding affinities through hydrogen bonding and van der Waals interactions. A 2023 computational study in Journal of Chemical Information and Modeling used molecular docking simulations to predict that this compound's trifluoromethyl group forms hydrophobic interactions with hydrophobic pockets in Kinase domains, while the carboxylic acid moiety engages in electrostatic interactions with positively charged residues in the active site. These findings have guided the design of next-generation kinase inhibitors with improved selectivity profiles.

Environmental and safety considerations have also been addressed in the scale-up synthesis of 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid. Recent advances in green chemistry have led to the development of aqueous-phase oxidation methods for the trifluoromethyl group, reducing the use of toxic solvents typically required in traditional fluorination reactions. Additionally, the high boiling point of this compound, attributed to its carboxylic acid functionality, facilitates purification by distillation without compromising chemical integrity.

In the realm of materials science, 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid has found applications in organic electronics due to its fluorine-induced dipole moments. A 2024 paper in Advanced Materials demonstrated that thin films of this compound exhibit excellent charge-carrier mobility, making it a promising candidate for organic field-effect transistors. The aromatic ring's conjugation with the carboxylic acid group was found to enhance π-π stacking interactions, a critical factor in semiconducting materials.

The regioselective reactivity of the trifluoromethyl group in this compound has also been leveraged in asymmetric synthesis campaigns. A 2023 report in Angewandte Chemie described the use of chiral catalysts to generate enantiomerically enriched derivatives of 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid, which are essential for pharmacological studies involving stereospecific interactions. The bromine substituent was found to act as a chiral auxiliary in these reactions, enabling enantioselective functionalization with high stereoisomeric purity.

Looking ahead, the structural versatility of 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid positions it as a cornerstone molecule in fragment-based drug discovery. Its modular architecture allows for rapid modification of both the aromatic ring and the carboxylic acid moiety, enabling the generation of hit compounds with optimized pharmacological profiles. Ongoing research is focused on computational modeling of its interactions with biological targets, which is expected to accelerate the lead optimization process in drug development pipelines.

As the field of medicinal chemistry continues to evolve, 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid stands as a testament to the power of molecular design. Its unique combination of electronic properties, reactivity patterns, and biological relevance ensures its prominence in both academic research and industrial applications. Future breakthroughs in synthetic methodologies and biological studies are poised to unlock new dimensions of utility for this remarkable compound.

2-[2-Bromo-6-(trifluoromethyl)phenyl]acetic acid is a multifaceted molecule with a wide range of applications in chemistry, biology, and materials science. Here's a structured summary of its key characteristics and significance: --- ### 1. Chemical Structure and Reactivity - Core Structure: Contains a benzene ring substituted with a trifluoromethyl group at the 6-position and a bromine atom at the 2-position, with a carboxylic acid group attached to the benzene ring. - Reactivity: - The trifluoromethyl group contributes to electronic effects (electron-withdrawing) and stabilizes reactive intermediates. - The bromine atom serves as a reactive handle for regioselective functionalization. - The carboxylic acid provides hydrogen bonding capacity and polarity, enhancing solubility and reactivity. --- ### 2. Key Applications #### a) Medicinal Chemistry and Drug Discovery - Kinase Inhibitors: The fluorinated aromatic ring and carboxylic acid facilitate specific interactions with kinase domains, improving selectivity and potency. - Fragment-Based Drug Discovery: The modular architecture allows for rapid optimization of pharmacophores. - Asymmetric Synthesis: The bromine substituent acts as a chiral auxiliary, enabling the synthesis of enantiomerically pure derivatives. #### b) Organic Electronics - Organic Field-Effect Transistors (OFETs): The fluorine-induced dipole moments and π-π stacking interactions enhance charge-carrier mobility. - Conjugated Materials: The conjugation between the aromatic ring and carboxylic acid improves semiconducting properties. #### c) Green Chemistry and Sustainability - Aqueous-phase synthesis of the trifluoromethyl group reduces environmental impact. - High boiling point allows for safe purification via distillation. --- ### 3. Computational and Theoretical Insights - Molecular Docking Studies: Predict interactions with protein targets, such as kinases, by forming hydrophobic and electrostatic interactions. - Computational Modeling: Guides lead optimization by simulating interactions with biological targets. --- ### 4. Future Prospects - Advances in Synthesis: Development of more efficient and selective methods for fluorination and bromination. - Biological Studies: Exploration of stereospecific interactions and in vivo behavior of derivatives. - Materials Science: Further investigation into organic electronic applications and self-assembly behaviors. --- ### 5. Summary 2-[2-Bromo-6-(trifluoromethyl)phenyl]acetic acid is a versatile building block with unique electronic and structural properties. Its reactivity, modularity, and biological relevance make it a valuable tool in drug discovery, materials science, and synthetic chemistry. Continued research is expected to expand its applications and deepen our understanding of its interactions at the molecular level. --- This molecule exemplifies the interplay between structure and function, and its potential is vast and multidisciplinary.